Cas no 108257-41-6 (5-Methylimidazole-4-carbonitrile)

5-Methylimidazole-4-carbonitrile Properties

Names and Identifiers

• 5-Methyl-1H-imidazole-4-carbonitrile
• 4-CYANOIMIDAZOLE
• 4-Methyl-5-cyanoimidazole
• 5-Methylimidazole-4-carbonitrile
• 1H-IMidazole-4-carbonitrile, 5-Methyl-
• FCH954796
• 1H-Imidazole-5-carbonitrile, 4-methyl-
• SY035699
• AX8211880
• DB-124032
• MFCD19219933
• SCHEMBL4345473
• AC2082
• AKOS025394131
• CS-0279419
• CS-12016
• EN300-3186674
• 108257-41-6
• DTXSID40618163
• Z1203746667
• 1H-Imidazole-4-carbonitrile, 5-methyl-
• AKOS006353948
• 4-Methyl-1h-imidazole-5-carbonitrile
• 4-Cyanoimidazole
• +Expand

• MDL： MFCD19219933
• InChIKey： KODWZZOTTOSNLW-UHFFFAOYSA-N
• Inchi： 1S/C5H5N3/c1-4-5(2-6)8-3-7-4/h3H,1H3,(H,7,8)
• SMILES： N1([H])C([H])=NC(C#N)=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 107.04845
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 107.048347172g/mol
• Heavy Atom Count: 8
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 52.5

Experimental Properties

• PSA: 52.47
• Boiling Point: 381 ºC
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 129 ºC
• Density: 1.21